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Compound of Interest

Compound Name: Benzyl nitrite

Cat. No.: B15496680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Benzyl nitrite (C₇H₇NO₂), an organic ester of nitrous acid, is a reactive intermediate with

applications in organic synthesis. Its inherent instability necessitates a thorough understanding

of its properties and hazards to ensure safe handling and storage. This technical guide

provides an in-depth overview of the essential precautions for laboratory personnel working

with benzyl nitrite. It consolidates key physical and chemical data, outlines detailed protocols

for handling and disposal, and discusses its stability and reactivity profile. The information

presented is intended to support risk assessment and the implementation of safe laboratory

practices in research and development settings.

Chemical and Physical Properties
A summary of the key physical and chemical properties of benzyl nitrite is provided below.

This data is essential for understanding its behavior under various laboratory conditions.
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Property Value Reference

Molecular Formula C₇H₇NO₂ [1][2]

Molecular Weight 137.14 g/mol [1][2]

Appearance
Not explicitly stated, but likely

a liquid

Boiling Point
180 °C at 760 mmHg (with

decomposition)
[3]

80-83 °C at 35 mmHg [3]

Density 1.09 g/cm³

Flash Point 71.2 °C

Vapor Pressure 1.24 mmHg at 25 °C

Solubility
Likely soluble in ether, similar

to other nitrite esters.
[3]

Hazard Identification and General Precautions
While a specific, comprehensive Safety Data Sheet (SDS) for benzyl nitrite is not readily

available, data from related organic nitrites and benzyl compounds indicate several potential

hazards. Benzyl nitrite should be handled as a flammable, reactive, and potentially toxic

substance.

Potential Hazards:

Flammability: Benzyl nitrite is a combustible liquid and may ignite if exposed to heat,

sparks, or open flames.[4]

Instability: Organic nitrites are known to be unstable and can decompose, sometimes

violently, upon exposure to heat, light, or air.[3][5] Some alkyl nitrites have been reported to

burst their containers even under refrigerated storage.[5]

Reactivity: Benzyl nitrite is particularly sensitive to acids, which catalyze its decomposition.

[6] It is incompatible with strong oxidizing agents, reducing agents, and acids.[7][8]
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Toxicity: Inhalation of vapors may be harmful.[7]

General Precautions:

Work in a well-ventilated chemical fume hood.[9]

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a flame-

retardant lab coat, and chemical-resistant gloves (e.g., nitrile).[9][10]

Keep away from heat, sparks, open flames, and other ignition sources.[4]

Use spark-proof tools and equipment.[9]

Ground all equipment to prevent static discharge.[11]

Avoid contact with skin and eyes.[7]

Do not work alone when handling this substance.[12]

Handling and Storage Protocols
Synthesis and Purification
The synthesis of benzyl nitrite is often achieved through the reaction of benzyl alcohol with

sodium nitrite in an acidic medium.[13][14] A general laboratory-scale protocol is outlined

below.

Experimental Protocol: Synthesis of Benzyl Nitrite

Materials:

Benzyl alcohol

Sodium nitrite

Sulfuric acid (concentrated)

Water
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Ice

Sodium bicarbonate solution (saturated)

Anhydrous sodium sulfate

Separatory funnel

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve

sodium nitrite in water and cool the solution to 0 °C in an ice bath.

Slowly add a pre-cooled mixture of benzyl alcohol and concentrated sulfuric acid to the

stirred sodium nitrite solution via the dropping funnel. Maintain the reaction temperature at or

below 5 °C throughout the addition.

After the addition is complete, continue stirring the mixture at 0 °C for an additional 30

minutes.

Transfer the reaction mixture to a separatory funnel. The upper organic layer contains the

benzyl nitrite.

Separate the organic layer and wash it sequentially with cold water and a saturated sodium

bicarbonate solution to remove any residual acid.

Dry the organic layer over anhydrous sodium sulfate.

The crude benzyl nitrite can be purified by vacuum distillation. Caution: Distillation should

be performed with extreme care due to the thermal instability of the compound. Use a safety

shield and monitor the temperature closely. It is advisable to distill at the lowest possible

pressure to keep the temperature down.[15]
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Storage
Proper storage is critical to maintain the integrity of benzyl nitrite and to prevent hazardous

situations.

Storage Recommendations:

Store in a tightly sealed, amber glass container to protect from light.[5]

Store in a cool, dry, and well-ventilated area, away from direct sunlight.[9][11]

Refrigerated storage (2-8 °C) is recommended to slow decomposition.[4]

Store away from incompatible materials such as acids, oxidizing agents, and reducing

agents.[7][8]

Store in a designated flammable liquids storage cabinet.[12]

Disposal
Waste benzyl nitrite and contaminated materials must be disposed of as hazardous waste.

Experimental Protocol: Neutralization and Disposal of Benzyl Nitrite

Materials:

Waste benzyl nitrite

Inert solvent (e.g., heptane)

Isopropyl alcohol

Methanol

Water

Reaction flask

Stirrer
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Cooling bath (e.g., ice-water)

Procedure:

In a chemical fume hood, dilute the waste benzyl nitrite with an inert solvent such as

heptane in a reaction flask equipped with a stirrer.

Cool the flask in a cooling bath.

Slowly add isopropyl alcohol to the stirred solution to quench the reactive nitrite. An

exothermic reaction may occur; control the addition rate to maintain a safe temperature.

After the initial reaction subsides, slowly add methanol, followed by a large excess of water

to complete the hydrolysis.

The resulting aqueous solution can then be neutralized. Check the pH and adjust to between

6 and 8 with a suitable acid or base.

The neutralized aqueous waste should be collected in a designated hazardous waste

container for disposal according to institutional and local regulations.[16][17] Never dispose

of organic nitrites down the drain.[18]

Stability and Reactivity
Benzyl nitrite is an inherently unstable molecule. Its stability is influenced by several factors,

including temperature, light, and the presence of other chemical substances.

Decomposition
Benzyl nitrite is known to decompose, particularly under acidic conditions, to form

benzaldehyde and nitroxyl (HNO).[6] The decomposition can be accelerated by heat and light.

Thermal decomposition at high temperatures can lead to the formation of benzyl radicals.[19]

The primary decomposition products are:

Benzaldehyde

Nitroxyl (HNO), which can further react to form nitrous oxide (N₂O)
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Oxides of nitrogen (upon prolonged exposure to air and moisture)[5]

dot```dot graph DecompositionPathway { layout=dot; rankdir=LR; node [shape=box, style=filled,

fontname="Arial", fontsize=12, fontcolor="#202124"]; edge [fontname="Arial", fontsize=10];

benzyl_nitrite [label="Benzyl Nitrite\n(C₇H₇NO₂)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

benzaldehyde [label="Benzaldehyde\n(C₇H₆O)", fillcolor="#34A853", fontcolor="#FFFFFF"];

hno [label="Nitroxyl\n(HNO)", fillcolor="#FBBC05", fontcolor="#202124"]; n2o [label="Nitrous

Oxide\n(N₂O)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

benzyl_nitrite -> benzaldehyde [label="Acid-catalyzed\ndecomposition"]; benzyl_nitrite -> hno

[label="Acid-catalyzed\ndecomposition"]; hno -> n2o [label="Dimerization & \ndecomposition"];

}

Caption: Workflow for responding to a benzyl nitrite spill.

First Aid
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention. [7]* Skin Contact: Immediately flush the affected area

with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek

medical attention if irritation persists. [20]* Eye Contact: Immediately flush eyes with plenty of

water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek

immediate medical attention. [20]* Ingestion: Do not induce vomiting. Rinse mouth with

water. Seek immediate medical attention. [9]

Conclusion
Benzyl nitrite is a valuable reagent in organic synthesis, but its safe use hinges on a

comprehensive understanding of its hazardous properties. This guide has summarized the

critical information regarding its handling, storage, and disposal. Adherence to the outlined

precautions and protocols is paramount for minimizing risks and ensuring a safe laboratory

environment for all personnel. Researchers, scientists, and drug development professionals

are encouraged to use this document as a foundation for developing their own specific

standard operating procedures for working with benzyl nitrite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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